Cas no 98769-79-0 (rel-(2R,3R)-6-a-(2-Ethoxyphenoxy)benzylmorpholin-3-one)

• Product Name: rel-(2R,3R)-6-a-(2-Ethoxyphenoxy)benzylmorpholin-3-one
• CAS No: 98769-79-0
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 750482
• Update Time: 2025-06-19

rel-(2R,3R)-6-a-(2-Ethoxyphenoxy)benzylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinone, 6-[(R)-(2-ethoxyphenoxy)phenylmethyl]-, (6R)-rel-
• rel-(2R,3R)-6-[α-(2-Ethoxyphenoxy)benzyl]morpholin-3-one
• (2RS,3RS)-6-[A-(2-ETHOXYPHENOXY)BENZYL]MORPHOLIN-3-ONE
• (6R)-rel-6-[(R)-(2-Ethoxyphenoxy)phenylMethyl]-3-Morpholinone
• (R*,R*)-(+/-)-6-[(R)-(2-Ethoxyphenoxy)phenylMethyl]-3-Morpholinone
• 6-[(2-ethoxyphenoxy)phenylmethyl]-3-morpholinone
• (-)-(2S,3S)-6-<α-(2-ethoxyphenoxy)benzyl>morpholin-3-one
• 6-[[2-(2-ethoxyphenoxy)phenyl]methyl]morpholin-3-one
• (R*,R*)-6-[(2-Ethoxyphenoxy)phenylmethyl]-3-morpholinone
• rel-(2R,3R)-6-a-(2-Ethoxyphenoxy)benzylmorpholin-3-one

• Inchi： 1S/C19H21NO4/c1-2-22-17-9-5-6-10-18(17)24-16-8-4-3-7-14(16)11-15-12-20-19(21)13-23-15/h3-10,15H,2,11-13H2,1H3,(H,20,21)
• InChI Key： JEJPIESJSASIFK-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2OC2=CC=CC=C2OCC)OCC(=O)NC1

Computed Properties

• Exact Mass: 327.14700

Experimental Properties

• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108-111°C
• Boiling Point: 527.5±45.0 °C at 760 mmHg
• Solubility: Almost insoluble (0.049 g/l) (25 º C),
• PSA: 56.79000
• LogP: 3.26390
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• pka: 13.81±0.40(Predicted)

rel-(2R,3R)-6-a-(2-Ethoxyphenoxy)benzylmorpholin-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator